Cas no 66046-34-2 (4-(Trifluoromethyl)benzaldehyde Oxime)

• Product Name: 4-(Trifluoromethyl)benzaldehyde Oxime
• CAS No: 66046-34-2
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• MDL: MFCD02060973
• CID: 396929
• PubChem ID: 3056297
• Update Time: 2025-04-23

4-(Trifluoromethyl)benzaldehyde Oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(trifluoromethyl)-, oxime
• N-[[4-(trifluoromethyl)phenyl]methylidene]hydroxylamine
• (E)-4-(Trifluoromethyl)benzaldehyde oxime
• LogP
• 4-(Trifluoromethyl)benzaldehyde oxime
• 66046-34-2
• 4-trifluoromethylbenzaldehyde oxime
• 4-trifluoromethyl-benzaldehyde oxime
• p-trifluoromethylbenzaldehyde oxime
• DTXSID90388889
• AKOS017263763
• 4-(Trifluoromethyl)benzaldehyde Oxime

• MDL： MFCD02060973
• Inchi： 1S/C8H6F3NO/c9-8(10,11)7-3-1-6(2-4-7)5-12-13/h1-5,13H
• InChI Key： MNDYDYTXPOFXLS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C=NO)=CC=1)(F)F

Computed Properties

• Exact Mass: 189.04018
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59

Additional information on 4-(Trifluoromethyl)benzaldehyde Oxime

Benzaldehyde, 4-(trifluoromethyl)-, Oxime (CAS No. 66046-34-2)

Benzaldehyde, 4-(trifluoromethyl)-, Oxime, also known by its CAS registry number 66046-34-2, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a trifluoromethyl group and an oxime functional group. The trifluoromethyl substituent introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical reactions.

The synthesis of Benzaldehyde, 4-(trifluoromethyl)-, Oxime typically involves the reaction of benzaldehyde derivatives with hydroxylamine or its derivatives under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to enhance the reaction yield and purity. These developments underscore the importance of this compound in modern organic chemistry.

One of the most notable applications of Benzaldehyde, 4-(trifluoromethyl)-, Oxime is in the field of pharmaceuticals. The oxime functional group is known for its ability to form stable bonds with metal ions, making it a promising candidate for drug delivery systems. Additionally, the trifluoromethyl group imparts lipophilicity to the molecule, which can improve its bioavailability. Recent studies have demonstrated the potential of this compound as a precursor for developing anti-inflammatory and antiviral agents.

In materials science, Benzaldehyde, 4-(trifluoromethyl)-, Oxime has been utilized as a precursor for the synthesis of advanced polymers and coatings. The combination of its aromatic ring and functional groups allows for versatile chemical modifications. For example, researchers have successfully incorporated this compound into polyurethane formulations to enhance their mechanical properties and thermal stability.

The electronic properties of Benzaldehyde, 4-(trifluoromethyl)-, Oxime make it an attractive candidate for applications in optoelectronics. The trifluoromethyl group contributes to electron-withdrawing effects, which can be leveraged in designing organic semiconductors. Recent research has focused on integrating this compound into organic light-emitting diodes (OLEDs) and photovoltaic devices to improve their efficiency and stability.

From an environmental perspective, understanding the degradation pathways of Benzaldehyde, 4-(trifluoromethyl)-, Oxime is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes hydrolysis under certain conditions, yielding biodegradable products. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, Benzaldehyde, 4-(trifluoromethyl)-, Oxime (CAS No. 66046-34-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis and materials development. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.